1-methyl-1'-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]spiro[indole-3,3'-piperidin]-2(1H)-one

• IUPAC Name: 1-methyl-1'-(5-methyl-1-propylpyrazole-4-carbonyl)spiro[indole-3,3'-piperidine]-2-one
• InChI: InChI=1S/C21H26N4O2/c1-4-11-25-15(2)16(13-22-25)19(26)24-12-7-10-21(14-24)17-8-5-6-9-18(17)23(3)20(21)27/h5-6,8-9,13H,4,7,10-12,14H2,1-3H3
• InChI Key: DRGHBVQZFCFTQM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)N2CCCC3(C2)C4=CC=CC=C4N(C3=O)C)C
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

The compound “1-methyl-1’-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]spiro[indole-3,3’-piperidin]-2(1H)-one” is a complex organic molecule. It contains several functional groups and rings, including a pyrazole ring, an indole ring, and a piperidine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The presence of the spiro[indole-3,3’-piperidin] moiety suggests that two of the rings are fused at a single atom.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, pyrazoles can participate in reactions such as nucleophilic substitutions, while indoles can undergo electrophilic aromatic substitutions.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. Compounds with similar structures have been studied for their potential uses in medicine, materials science, and other fields.